Cas no 76060-17-8 (Hyodeoxycholate-6-O-glucuronide)

• Product Name: Hyodeoxycholate-6-O-glucuronide
• CAS No: 76060-17-8
• MF: C₃₀H₄₈O₁₀
• MW: 568.696130752563
• CID: 572593
• Update Time: 2023-08-02

Hyodeoxycholate-6-O-glucuronide Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid, (3a,5b,6a)-23-carboxy-3-hydroxy-24-norcholan-6-yl (9CI)
• hyodeoxycholate-6-O-glucuronide
• Hdc-6-OG
• 6alpha-GlcA-HDCA
• HDCA-6G
• hyodeoxycholic acid 6-glucuronide
• hyodeoxycholic acid 6-beta-glucuronide
• hyodeoxycholic acid 6-(beta-D-glucuronide)
• hyodeoxycholic acid 6-O-(beta-D-glucuronide)
• 6alpha-(beta-D-glucopyranuronosyloxy)-3alpha-hydroxy-5beta-chola
• Hyodeoxycholate-6-O-glucuronide

• Inchi： 1S/C30H48O10/c1-14(4-7-22(32)33)17-5-6-18-16-13-21(39-28-25(36)23(34)24(35)26(40-28)27(37)38)20-12-15(31)8-10-30(20,3)19(16)9-11-29(17,18)2/h14-21,23-26,28,31,34-36H,4-13H2,1-3H3,(H,32,33)(H,37,38)/t14-,15-,16+,17-,18+,19+,20+,21+,23+,24+,25-,26+,28-,29-,30-/m1/s1
• InChI Key： MAXKTGFGXCXJFY-HHUAQUJWSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)[C@H]1C[C@@H]2[C@H](CC[C@]3(C)[C@@H]([C@H](C)CCC(=O)O)CC[C@@H]23)[C@@]2(C)CC[C@H](C[C@H]21)O

Computed Properties

• Exact Mass: 568.324748
• Monoisotopic Mass: 568.324748
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 7
• Complexity: 959
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 174

Experimental Properties

• Density: 1.34
• Boiling Point: 760.3°C at 760 mmHg
• Flash Point: 242.9°C
• Refractive Index: 1.593